Cas no 2406-34-0 (Silacyclohexane,1,1-dichloro-)

• Product Name: Silacyclohexane,1,1-dichloro-
• CAS No: 2406-34-0
• MF: C₅H₁₀Cl₂Si
• MW: 169.124400615692
• MDL: MFCD00047323
• CID: 254906
• PubChem ID: 75475
• Update Time: 2025-06-25

Silacyclohexane,1,1-dichloro- Chemical and Physical Properties

Names and Identifiers

• Silacyclohexane,1,1-dichloro-
• 1,1-dichlorosilinane
• CYCLOPENTAMETHYLENEDICHLOROSILANE
• 1,1-dichloro-1-silacyclohexane
• 1,1-Dichlorosilacyclohexane
• 1,1-dichloro-silinane
• 1,1-Dichlor-silacyclohexan
• AC1L2OU9
• AC1Q3FR8
• dichlorocyclopentamethylsilane
• dichlorosilacyclohexane
• Silacyclohexane,1,1-dichloro
• Silacyclohexane,1-dichloro
• MFCD00047323
• KPYXTYWOSWVJBL-UHFFFAOYSA-
• Silacyclohexane, 1,1-dichloro-
• SY265417
• 1, 1-dichlorosilinane
• Silacyclohexane,1-dichloro-
• NS00048000
• CAA40634
• CS-B1558
• SCHEMBL2162013
• 2406-34-0
• 8EAY549JJE
• FT-0767358
• NSC139832
• NSC 139832
• NSC-139832
• DTXSID1062388
• InChI=1/C5H10Cl2Si/c6-8(7)4-2-1-3-5-8/h1-5H2
• UNII-8EAY549JJE
• AKOS006282069
• EINECS 219-301-5
• AS-75595
• 1,1-Dichlorosilinane #
• DB-238112

• MDL： MFCD00047323
• Inchi： 1S/C5H10Cl2Si/c6-8(7)4-2-1-3-5-8/h1-5H2
• InChI Key： KPYXTYWOSWVJBL-UHFFFAOYSA-N
• SMILES： Cl[Si]1(CCCCC1)Cl

Computed Properties

• Exact Mass: 167.99300
• Monoisotopic Mass: 167.9928822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.09010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Organoheterocyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds

Additional information on Silacyclohexane,1,1-dichloro-

Recent Advances in the Study of Silacyclohexane,1,1-dichloro- (CAS: 2406-34-0) in Chemical and Biomedical Applications

Silacyclohexane,1,1-dichloro- (CAS: 2406-34-0) is a silicon-containing cyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the pharmaceutical and biomedical fields. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, characterization, and potential uses in drug discovery and material science.

Recent studies have highlighted the role of Silacyclohexane,1,1-dichloro- as a versatile intermediate in organic synthesis. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, which is critical for its application in more complex chemical reactions. The compound's stability and reactivity make it an attractive candidate for further functionalization, enabling the creation of new silicon-based materials with tailored properties.

In the biomedical field, Silacyclohexane,1,1-dichloro- has been investigated for its potential as a precursor in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising antimicrobial activity against a range of pathogenic bacteria. The study utilized computational modeling and in vitro assays to identify the most active derivatives, paving the way for future drug development efforts.

Another area of interest is the use of Silacyclohexane,1,1-dichloro- in material science, particularly in the development of silicon-based polymers and coatings. Researchers have explored its incorporation into polymer matrices to enhance thermal stability and mechanical properties. A recent publication in Advanced Materials reported the successful synthesis of a new class of silicon-containing polymers using this compound as a key building block, demonstrating improved performance in high-temperature applications.

Despite these advancements, challenges remain in the large-scale production and application of Silacyclohexane,1,1-dichloro-. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic protocols and exploring greener alternatives to traditional methods.

In conclusion, Silacyclohexane,1,1-dichloro- (CAS: 2406-34-0) represents a promising compound with diverse applications in chemistry and biomedicine. Continued research efforts are expected to uncover new opportunities for its use, particularly in drug discovery and advanced materials. This brief underscores the importance of interdisciplinary collaboration to overcome existing challenges and harness the full potential of this compound.